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Compound Name: (2)-3-lodoacrylic acid
CAS No.: 6214-35-3
Cat. No.: B1298675

Get Quote

An In-depth Technical Guide to (Z)-3-lodoacrylic Acid: Properties, Synthesis, and Applications

Abstract

(Z2)-3-lodoacrylic acid is a halogenated organic compound that serves as a highly versatile
and valuable building block in modern organic and medicinal chemistry. Its unique trifunctional
architecture—comprising a vinyl iodide, an a,B-unsaturated system, and a carboxylic acid—
provides a strategic platform for the synthesis of complex molecular frameworks. This guide
provides a comprehensive technical overview of (Z)-3-lodoacrylic acid, with a primary focus
on its fundamental properties, stereoselective synthesis, chemical reactivity, and applications in
drug discovery and materials science. We will delve into the causality behind experimental
choices, present self-validating protocols for its synthesis and handling, and ground all claims
in authoritative references to ensure scientific integrity. The precise molecular weight of this
compound is a cornerstone of its identity and is foundational for all stoichiometric calculations
in synthetic workflows.

Core Physicochemical & Structural Properties

A precise understanding of a reagent's properties is fundamental to its effective application in
research and development. The molecular weight, derived from its chemical formula, is the
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most critical parameter for accurate and reproducible experimental design.

The molecular formula for (Z)-3-lodoacrylic acid is C3Hs102.[1][2][3][4][5][6] Based on the
atomic weights of its constituent elements (Carbon: ~12.011 u, Hydrogen: ~1.008 u, lodine:
~126.90 u, Oxygen: ~15.999 u), the calculated molecular weight is 197.96 g/mol .[1][3][4][5][6]
This value is the bedrock for all stoichiometric considerations in reaction planning.

A summary of its key physicochemical properties is presented below for rapid reference.

Property Value Source(s)
Molecular Weight 197.96 g/mol [11[3114115]
Molecular Formula C3HslO2 [1112][3]1[4][6]
IUPAC Name (22)-3-iodoprop-2-enoic acid [1]

(2)-3-iodoprop-2-enoic acid,
Synonyms . o [11[2]71[8]
cis-3-lodoacrylic acid

CAS Number 6214-35-3 [1113119]
) White to yellow powder or solid
Physical Form [2][10]
crystals
Melting Point 65-68 °C [5]
Typical Purity >95% [2][8][10]

N Store at 2-8°C, sealed, dry,
Storage Conditions ) [10][11]
and protected from light

Synthesis and Stereochemical Integrity

The synthetic utility of (Z)-3-lodoacrylic acid is critically dependent on the stereochemical
integrity of its double bond. The Z-configuration is the kinetically favored product in many
hydroiodination reactions, but it can isomerize to the more thermodynamically stable (E)-isomer
under certain conditions.[9] Understanding and controlling this equilibrium is paramount for
successful synthesis.
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Synthetic Strategy: Hydroiodination of Propiolic Acid

The most direct and atom-economical approach to synthesizing 3-iodoacrylic acids is the
hydroiodination of propiolic acid.[9] The choice of reagents and reaction conditions dictates the
stereochemical outcome.

 Kinetic vs. Thermodynamic Control: The formation of the (Z)-isomer is a kinetically controlled
process, meaning it forms faster.[9] However, the (E)-isomer is more stable, and if the
reaction is allowed to reach equilibrium (e.g., through prolonged reaction times or elevated
temperatures), it will become the major product.[9] Therefore, to maximize the yield of the
desired (Z)-isomer, reaction conditions must be carefully managed to favor the kinetic
product.

Diagram: General Synthesis Workflow
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Caption: Functional group analysis of (Z)-3-lodoacrylic acid's reactivity.
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Applications in Drug Discovery & Advanced
Synthesis

(Z2)-3-lodoacrylic acid is not merely a laboratory curiosity; it is a key precursor for constructing
molecules with significant biological and material relevance.

o Heterocyclic Chemistry: It is extensively used in the Cu(l)-mediated cascade synthesis of
indole and lactam-based heterocycles, which form the core scaffolds of numerous
pharmaceuticals. [9]* Natural Product Synthesis: A notable application is its use in the one-
pot, palladium-catalyzed synthesis of protoanemonin, a natural furanone known for its
cytotoxic properties. [9]This demonstrates its utility in accessing biologically active natural
products.

o Structure-Activity Relationship (SAR) Studies: For drug development professionals, this
compound is an efficient tool for building diverse molecular libraries. Its defined
stereochemistry and predictable reactivity allow for systematic modifications to a lead
compound, facilitating comprehensive SAR studies. [9]* Radiotracer Development: The
isomeric compound, (E)-3-lodoacrylic acid, has been successfully employed in designing
PET probes for neurological targets like the dopamine transporter (DAT), which is critical in
Parkinson's disease research. [11]This precedent strongly suggests the potential of the (2)-
isomer as a precursor for novel radiolabeled imaging agents.

Safety, Handling, and Quality Control

Scientific integrity demands not only accurate results but also a commitment to safety. (Z)-3-
lodoacrylic acid is a hazardous substance and must be handled with appropriate precautions.

GHS Hazard Information

The compound is classified as corrosive and can cause severe tissue damage upon contact.

[1]°]

Hazard Class Pictogram Signal Word Hazard Statement

| Skin Corrosion/Irritation | GHS05 (Corrosion) | Danger | H314: Causes severe skin burns and
eye damage. [8][10][11]|
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Protocol: Safe Handling and Storage

Adherence to a strict handling protocol is a self-validating system for ensuring laboratory safety.

» Engineering Controls: Always handle (Z)-3-lodoacrylic acid inside a certified chemical fume
hood to prevent inhalation of dust or fumes.

» Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a flame-
retardant lab coat, and ANSI-approved safety goggles with a face shield.

» Dispensing: Use spark-proof tools for handling the solid. [12]Avoid creating dust. For
transfers, weigh the material in a contained manner.

o Spill Response: In case of a spill, cordon off the area. Use an inert absorbent material (e.g.,
vermiculite, sand) to soak up the spill. Do not use combustible materials. Place the waste in
a sealed, labeled container for hazardous waste disposal.

o Storage: Store the container tightly sealed in a dry, well-ventilated, and dark location at the
recommended temperature of 2-8°C. [10][11]Ensure it is stored away from incompatible
materials such as strong oxidizing agents or bases.

» Waste Disposal: Dispose of all waste materials in accordance with local, state, and federal
regulations for corrosive hazardous waste.

Quality Assurance

For all research, particularly in drug development, reagent quality is non-negotiable. Always
procure (Z)-3-lodoacrylic acid from a reputable supplier that provides a Certificate of Analysis
(CoA). [9]The CoA validates the identity, purity, and key physical properties of the specific lot,
ensuring the reproducibility and reliability of your experimental results.

Conclusion

(2)-3-lodoacrylic acid, with a definitive molecular weight of 197.96 g/mol , is a cornerstone
reagent for chemists engaged in the synthesis of complex organic molecules. Its value lies not
just in its structure, but in the predictable and versatile reactivity afforded by its trifunctional
nature. By understanding the principles of its stereoselective synthesis, appreciating its diverse
reaction pathways, and adhering to rigorous safety protocols, researchers can fully leverage
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this powerful building block to advance the frontiers of drug discovery, natural product
synthesis, and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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